p-Anisidine
p-Anisidine
P-anisidine appears as brown crystals or dark brown solid. Characteristic amine odor. (NTP, 1992)
P-anisidine is a substituted aniline that is aniline in which the hydrogen para to the amino group has been replaced by a methoxy group. It is used as a reagent for the detection of oxidation products such as aldehydes and ketones in fats and oils. It has a role as a reagent and a genotoxin. It is a member of methoxybenzenes, a substituted aniline and a primary amino compound.
p-Anisidine, also known as 4-methoxyaniline or p-aminoanisole, belongs to the class of organic compounds known as aminophenyl ethers. These are aromatic compounds that contain a phenol ether, which carries an amine group on the benzene ring. p-Anisidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, p-anisidine is primarily located in the cytoplasm. p-Anisidine can be converted into methacetin. p-Anisidine is a potentially toxic compound.
P-anisidine is a substituted aniline that is aniline in which the hydrogen para to the amino group has been replaced by a methoxy group. It is used as a reagent for the detection of oxidation products such as aldehydes and ketones in fats and oils. It has a role as a reagent and a genotoxin. It is a member of methoxybenzenes, a substituted aniline and a primary amino compound.
p-Anisidine, also known as 4-methoxyaniline or p-aminoanisole, belongs to the class of organic compounds known as aminophenyl ethers. These are aromatic compounds that contain a phenol ether, which carries an amine group on the benzene ring. p-Anisidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, p-anisidine is primarily located in the cytoplasm. p-Anisidine can be converted into methacetin. p-Anisidine is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
104-94-9
VCID:
VC0042471
InChI:
InChI=1S/C7H9NO/c1-9-7-4-2-6(8)3-5-7/h2-5H,8H2,1H3
SMILES:
COC1=CC=C(C=C1)N
Molecular Formula:
C7H9NO
H2NC6H4OCH3
C7H9NO
H2NC6H4OCH3
C7H9NO
Molecular Weight:
123.15 g/mol
p-Anisidine
CAS No.: 104-94-9
Reference Standards
VCID: VC0042471
Molecular Formula: C7H9NO
H2NC6H4OCH3
C7H9NO
Molecular Weight: 123.15 g/mol
CAS No. | 104-94-9 |
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Product Name | p-Anisidine |
Molecular Formula | C7H9NO H2NC6H4OCH3 C7H9NO |
Molecular Weight | 123.15 g/mol |
IUPAC Name | 4-methoxyaniline |
Standard InChI | InChI=1S/C7H9NO/c1-9-7-4-2-6(8)3-5-7/h2-5H,8H2,1H3 |
Standard InChIKey | BHAAPTBBJKJZER-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)N |
Canonical SMILES | COC1=CC=C(C=C1)N |
Boiling Point | 469 °F at 760 mm Hg (NTP, 1992) 243.0 °C 243 °C 437°F 475°F |
Colorform | White solid Fused crystalline mass Crystals, plates from aqueous solution Yellow to brown, crystalline solid |
Density | 1.071 at 135 °F (NTP, 1992) 1.071 at 57 °C/4 °C 1.07 g/cm³ Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00 1.10 1.07 |
Flash Point | 41 °F (NTP, 1992) 122 °C (251.6 °F) (closed cup) 122 °C 244°F (open cup) |
Melting Point | 135 °F (NTP, 1992) 57.2 °C 57.2°C 57 °C 41°F 135°F |
Physical Description | P-anisidine appears as brown crystals or dark brown solid. Characteristic amine odor. (NTP, 1992) Solid COLOURLESS-TO-BROWN CRYSTALS WITH CHARACTERISTIC ODOUR. A fused crystalline solid or a reddish to yellowish oily liquid. Yellow to brown, crystalline solid with an amine-like odor. |
Description | P-anisidine appears as brown crystals or dark brown solid. Characteristic amine odor. (NTP, 1992) P-anisidine is a substituted aniline that is aniline in which the hydrogen para to the amino group has been replaced by a methoxy group. It is used as a reagent for the detection of oxidation products such as aldehydes and ketones in fats and oils. It has a role as a reagent and a genotoxin. It is a member of methoxybenzenes, a substituted aniline and a primary amino compound. p-Anisidine, also known as 4-methoxyaniline or p-aminoanisole, belongs to the class of organic compounds known as aminophenyl ethers. These are aromatic compounds that contain a phenol ether, which carries an amine group on the benzene ring. p-Anisidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, p-anisidine is primarily located in the cytoplasm. p-Anisidine can be converted into methacetin. p-Anisidine is a potentially toxic compound. |
Related CAS | 20265-97-8 (hydrochloride) |
Solubility | less than 1 mg/mL at 68° F (NTP, 1992) 0.17 M Soluble in acetone, benzene; very soluble in ether, ethanol In water, 2.10X10+4 mg/L at 20 °C 21 mg/mL at 20 °C Solubility in water, g/100ml at 20 °C: 2.2 (moderate) Moderate |
Synonyms | 1,4-Anisidine; 4-Methoxybenzenamine; 1-Amino-4-methoxybenzene; 4-Aminoanisole; 4-Aminomethoxybenzene; 4-Methoxy-1-aminobenzene; 4-Methoxyaniline; 4-Methoxybenzenamine; 4-Methoxylaniline; 4-Methoxyphenylamine; Anisidine; Methyl 4-aminophenyl ether; NS |
Vapor Density | 4.25 (NTP, 1992) (Relative to Air) 4.28 (Air = 1) Relative vapor density (air = 1): 4.3 4.25 |
Vapor Pressure | less than 0.1 mm Hg at 68 °F (NTP, 1992) 0.03 mmHg 3.0X10-2 mm Hg at 20 °C Vapor pressure, Pa at 20 °C: 2 <0.1 mmHg (77°F): 0.006 mmHg |
PubChem Compound | 7732 |
Last Modified | Nov 11 2021 |
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